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Compound of Interest

Compound Name: Acetyl-DL-phenylglycine

Cat. No.: B420353

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-DL-phenylglycine is a derivative of the non-proteinogenic amino acid phenylglycine. It
serves as a crucial building block and intermediate in the synthesis of various pharmaceuticals,
particularly in the development of analgesics and anti-inflammatory agents.[1] Its unique
structure, incorporating both an acetyl group and a phenylglycine moiety, influences its
chemical reactivity and physical characteristics. Understanding the physicochemical properties
of Acetyl-DL-phenylglycine is fundamental for its application in synthetic organic chemistry,
peptide synthesis, and drug design, enabling researchers to optimize reaction conditions,
develop formulation strategies, and predict its behavior in biological systems.

Core Physicochemical Properties

The key physicochemical properties of Acetyl-DL-phenylglycine are summarized in the table
below. These values are critical for laboratory handling, reaction optimization, and analytical
method development.
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Property Value Source(s)

Molecular Formula C10H11NO3 [1112113114]

Molecular Weight 193.20 g/mol [1][2][3]14]
White to almost white powder

Appearance [L112][5]1161[ 7]
or crystal

] ] 196.0 - 200.0 °C (commonly

Melting Point _ (2151061081l
cited as 198 °C)

Boiling Point 439.2 °C at 760 mmHg [31[9]

Density 1.233 g/cm3 [319]

Solubility Soluble in Methanol 516171

Flash Point 219.4 °C [3]

Vapor Pressure

1.73 x 10~ mmHg at 25 °C

[3]

Purity

Typically 298% (by HPLC)

[L1(2][4105]08]

CAS Number

15962-46-6

[1](21[3]

Experimental Protocols

Accurate determination of physicochemical properties is essential for compound

characterization. Standard methodologies for key properties are detailed below.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity for a crystalline solid.[3] A sharp melting range

typically signifies a high-purity compound.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Capillary tubes (sealed at one end)
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e Thermometer

e Mortar and pestle

Procedure:

Sample Preparation: A small amount of Acetyl-DL-phenylglycine is finely crushed into a
powder using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until
a small amount of the compound (1-2 mm in height) is packed into the sealed end.[2][5]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus, adjacent to the thermometer bulb to ensure thermal equilibrium.[3]

o Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to a slow and steady 1-2 °C per
minute to allow for accurate observation.[3]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
sample has turned into a clear liquid is recorded as the end of the melting range.[10] For a
pure compound, this range should be narrow (0.5-1.0 °C).[3]

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since
Acetyl-DL-phenylglycine is a solid at room temperature, this protocol would apply to its
molten state or if it were dissolved in a high-boiling solvent for specific analytical purposes,
though its high boiling point makes direct measurement challenging. The reported value is
likely a predicted one. For a compound with such a high boiling point, distillation under reduced
pressure is the standard method. A general procedure for atmospheric pressure is described.

Apparatus:
e Thiele tube

» High-boiling point liquid (e.g., mineral oil)
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A few milliliters of the liquid sample are placed into the small fusion
tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with its
open end downwards.[6][11]

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then
immersed in the Thiele tube containing mineral oil, ensuring the sample is below the oil level.

Heating: The side arm of the Thiele tube is heated gently and slowly.[6] Convection currents
will ensure uniform heating of the oil bath.

Observation: As the temperature rises, air trapped in the capillary tube will escape. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open
end of the capillary tube.[11]

Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point.[6] This is the point where the vapor pressure of
the substance equals the atmospheric pressure.

Solubility Determination (Qualitative)

This protocol provides a qualitative assessment of a compound's solubility in various solvents,

which is indicative of its polarity and potential interactions.

Apparatus:
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Small test tubes

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)

Solvents (e.g., water, methanol, diethyl ether, 5% NaOH, 5% HCI)

Procedure:

Sample Measurement: Approximately 20-30 mg of solid Acetyl-DL-phenylglycine is placed
into a small, clean test tube.[12]

e Solvent Addition: 1 mL of the chosen solvent (e.g., methanol) is added to the test tube.

e Mixing: The tube is agitated vigorously (e.g., by tapping or using a vortex mixer) for 30-60
seconds to encourage dissolution.[8][13]

o Observation: The mixture is observed to determine if the solid has dissolved completely. If
the solid dissolves, it is recorded as "soluble.” If it remains undissolved, it is "insoluble." If
some but not all dissolves, it is "partially soluble.”

o Systematic Testing: This process is repeated with a range of solvents of varying polarity
(e.g., water, hexane) and pH (agueous NaOH, aqueous HCI) to build a comprehensive
solubility profile. Solubility in acidic or basic solutions can indicate the presence of basic or
acidic functional groups, respectively.[8][14]

Workflow for Physicochemical Characterization

The process of characterizing a chemical compound like Acetyl-DL-phenylglycine follows a
logical progression from acquisition to detailed analysis. This workflow ensures that the identity,
purity, and key physical properties are systematically determined.
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Melting Point Other Properties
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4. Data Analysis & Reporting
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Solubility Profile Technical Datasheet
(Various Solvents) Generation
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Caption: Workflow for the physicochemical characterization of Acetyl-DL-phenylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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